Cas no 2229205-28-9 (5-(piperidin-4-yl)methylthiophene-3-carbonitrile)

• Product Name: 5-(piperidin-4-yl)methylthiophene-3-carbonitrile
• CAS No: 2229205-28-9
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 6437702
• PubChem ID: 165683863
• Update Time: 2025-10-24

5-(piperidin-4-yl)methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)methylthiophene-3-carbonitrile
• EN300-1751559
• 5-[(piperidin-4-yl)methyl]thiophene-3-carbonitrile
• 2229205-28-9

• Inchi： 1S/C11H14N2S/c12-7-10-6-11(14-8-10)5-9-1-3-13-4-2-9/h6,8-9,13H,1-5H2
• InChI Key： UQOQKBGLFUQWHW-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CC1CCNCC1

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(piperidin-4-yl)methylthiophene-3-carbonitrile

Recent Advances in the Study of 5-(piperidin-4-yl)methylthiophene-3-carbonitrile (CAS: 2229205-28-9)

The compound 5-(piperidin-4-yl)methylthiophene-3-carbonitrile (CAS: 2229205-28-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a piperidine ring linked to a thiophene-carbonitrile scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. Recent studies have explored its pharmacological properties, synthetic routes, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(piperidin-4-yl)methylthiophene-3-carbonitrile serves as a crucial building block for developing novel kinase inhibitors. The research team utilized this compound to create a series of derivatives targeting protein kinases involved in cancer progression. Molecular docking studies revealed that the piperidine-thiophene core structure facilitates optimal binding to the ATP-binding site of several oncogenic kinases, suggesting its potential as a versatile pharmacophore.

In the area of synthetic chemistry, recent advancements have focused on optimizing the production of 2229205-28-9. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs a one-pot cascade reaction combining piperidine derivatives with functionalized thiophenes under mild conditions, achieving an overall yield of 78% compared to previous methods that typically yielded 50-60%.

Pharmacological evaluations of 5-(piperidin-4-yl)methylthiophene-3-carbonitrile derivatives have shown promising results in preclinical models of neurological disorders. Research presented at the 2024 American Chemical Society meeting demonstrated that certain analogs exhibit potent and selective inhibition of monoamine oxidase B (MAO-B), with IC50 values in the low nanomolar range. These findings suggest potential applications in Parkinson's disease treatment, though further optimization is needed to improve blood-brain barrier penetration.

The compound's safety profile has also been systematically evaluated in recent toxicological studies. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in Xenobiotica indicated favorable pharmacokinetic properties for the parent compound, with moderate plasma protein binding (65-75%) and good metabolic stability across various species. These characteristics make 2229205-28-9 an attractive candidate for further drug development.

Looking forward, several pharmaceutical companies have included 5-(piperidin-4-yl)methylthiophene-3-carbonitrile in their drug discovery pipelines. Current research directions include exploring its utility in combination therapies, developing prodrug formulations to enhance bioavailability, and investigating its potential as a molecular scaffold for targeted drug delivery systems. The versatility of this compound continues to make it a valuable tool in medicinal chemistry research.